Cas no 58203-68-2 (2,2-dimethylhex-5-enoic acid)

• Product Name: 2,2-dimethylhex-5-enoic acid
• CAS No: 58203-68-2
• Molecular Formula: C₈H₁₄O₂
• Molecular Weight: 142.19600
• MDL: MFCD02258574
• CID: 366882
• PubChem ID: 10582886

2,2-dimethylhex-5-enoic acid Properties

Names and Identifiers

• 5-Hexenoic acid,2,2-dimethyl-
• 2,2-DIMETHYL-5-HEXENOIC ACID
• 2,2-dimethylhex-5-enoic acid
• 5-Hexenoic acid,2,2-dimethyl
• AC8558
• SY262269
• MFCD02258574
• 2,2-dimethylhex-5-enoicAcid
• AKOS006277449
• F2147-6455
• DTXSID50441969
• EN300-206113
• FT-0691338
• 5-Hexenoic acid, 2,2-dimethyl-
• LUOVXOGESOTATJ-UHFFFAOYSA-N
• 58203-68-2
• SCHEMBL2292176
• DB-103878

• MDL： MFCD02258574
• InChIKey： LUOVXOGESOTATJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O2/c1-4-5-6-8(2,3)7(9)10/h4H,1,5-6H2,2-3H3,(H,9,10)
• SMILES： C=CCCC(C)(C)C(=O)O

Computed Properties

• Exact Mass: 142.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 142.099379685g/mol
• Heavy Atom Count: 10
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 2.06340
• PSA: 37.30000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids